Cas no 1782060-01-8 (1-(1H-indol-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(1H-indol-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 1782060-01-8
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 6266134
• PubChem ID: 84155507
• Update Time: 2025-05-05

1-(1H-indol-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-3-yl)cyclohexane-1-carboxylic acid
• 1782060-01-8
• EN300-1846699

• Inchi： 1S/C15H17NO2/c17-14(18)15(8-4-1-5-9-15)12-10-16-13-7-3-2-6-11(12)13/h2-3,6-7,10,16H,1,4-5,8-9H2,(H,17,18)
• InChI Key： WMNKUGVIHHBXJH-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CNC3C=CC=CC2=3)CCCCC1)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(1H-indol-3-yl)cyclohexane-1-carboxylic acid

Introduction to 1-(1H-indol-3-yl)cyclohexane-1-carboxylic acid (CAS No. 1782060-01-8)

1-(1H-indol-3-yl)cyclohexane-1-carboxylic acid, also known by its CAS number 1782060-01-8, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a cyclohexane ring with an indole moiety, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 1-(1H-indol-3-yl)cyclohexane-1-carboxylic acid is defined by its molecular formula C₁₄H₁₇NO₂. The cyclohexane ring provides structural rigidity and stability, while the indole group confers specific biological activities. The carboxylic acid functional group adds to the compound's reactivity and potential for forming salts or esters, which can be crucial for drug delivery and bioavailability.

In recent years, the study of 1-(1H-indol-3-yl)cyclohexane-1-carboxylic acid has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to its ability to interact with various biological targets, such as enzymes, receptors, and signaling pathways.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory effects of 1-(1H-indol-3-yl)cyclohexane-1-carboxylic acid. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 1-(1H-indol-3-yl)cyclohexane-1-carboxylic acid could be a potential therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(1H-indol-3-yl)cyclohexane-1-carboxylic acid has also shown promise in pain management. A preclinical study conducted by a team at the University of California demonstrated that this compound exhibited significant analgesic effects in animal models of neuropathic pain. The mechanism of action was attributed to its ability to modulate nociceptive pathways and reduce neuronal hyperexcitability.

The neuroprotective potential of 1-(1H-indol-3-yl)cyclohexane-1-carboxylic acid has also been explored. A study published in the Journal of Neurochemistry in 2023 reported that this compound protected neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective effect makes it a candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The synthesis of 1-(1H-indol-3-yl)cyclohexane-1-carboxylic acid has been optimized through various synthetic routes, ensuring high yields and purity. One common method involves the reaction of cyclohexanecarbonyl chloride with indole in the presence of a base such as triethylamine. This synthetic approach allows for the scalable production of the compound, facilitating further research and development.

In terms of safety and toxicity, preliminary studies have indicated that 1-(1H-indol-3-yl)cyclohexane-1-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are necessary to fully understand its safety profile before advancing to clinical trials.

The future prospects for 1-(1H-indol-3-yl)cyclohexane-1-carboxylic acid are promising. Ongoing research is focused on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring new delivery methods. Additionally, combination therapies involving this compound with other drugs are being investigated to achieve synergistic effects and improve treatment outcomes.

In conclusion, 1-(1H-indol-3-yl)cyclohexane-1-carboxylic acid (CAS No. 1782060-01-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it a valuable candidate for developing new therapeutic agents for various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in drug discovery and development.